2-(3-Chloro-2,5,6-trifluoropyridin-4-yl)-1H-isoindole-1,3(2H)-dione

• CAS RN: 189281-56-9
• Molecular Formula: C13H4ClF3N2O2
• Molecular Weight: 312.63 g/mol
• IUPAC Name: 2-(3-chloro-2,5,6-trifluoropyridin-4-yl)isoindole-1,3-dione
• InChI: InChI=1S/C13H4ClF3N2O2/c14-7-9(8(15)11(17)18-10(7)16)19-12(20)5-3-1-2-4-6(5)13(19)21/h1-4H
• InChI Key: XTOAMRQZCUPJOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=C(C(=NC(=C3Cl)F)F)F

Description

2-(3-Chloro-2,5,6-trifluoropyridin-4-yl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C13H4ClF3N2O2 and its molecular weight is 312.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixed solution of 40 ml dichloromethane and 20 ml N,N-methylformamide were added 18.5 g of 3-chloro-2,4,5,6-tetrafluoropyridine and 20.5 g potassium phthalimide, and the mixture was stirred at 40° C. for one day. After adding 40 ml of chloroform, the mixture was washed twice with 500 ml of distilled water and once with 500 ml of 0.5% aqueous solution of sodium hydroxide. The organic layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The precipitate was dispersed in diisopropylether, and collected by filtration to obtain 32.0 g of the title compound as a colorless powder.

Synthesis routes and methods II

Procedure details